Cas no 12408-11-6 (Quinoline, nitro-)

• Product Name: Quinoline, nitro-
• CAS No: 12408-11-6
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 148241
• PubChem ID: 25551
• Update Time: 2025-04-19

Quinoline, nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, nitro-
• Nitroquinoline
• AKOS006274007
• 12408-11-6
• A812113
• O11041
• AS-50137
• SMR000224613
• HMS2509L07
• MLS000702569
• CS-0155672
• MFCD00956379
• AC-907/34124023
• NCGC00247076-01
• 17576-53-3
• DTXSID60879658
• SB67544
• SCHEMBL2230388
• 3-nitro-quinoline
• Quinoline, 3-nitro-
• 3-Nitroquinoline
• CHEMBL1501650
• ZXVRNZRQQRBDLX-UHFFFAOYSA-N
• FT-0630309

• Inchi： 1S/C9H6N2O2/c12-11(13)8-5-7-3-1-2-4-9(7)10-6-8/h1-6H
• InChI Key： ZXVRNZRQQRBDLX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03